Cas no 1501385-48-3 (4-(2,2-Dimethylpropyl)pyrrolidin-3-ol)
1501385-48-3 structure
Product Name:4-(2,2-Dimethylpropyl)pyrrolidin-3-ol
CAS No:1501385-48-3
MF:C9H19NO
MW:157.253262758255
CID:5702876
PubChem ID:57894429
Update Time:2023-10-15
4-(2,2-Dimethylpropyl)pyrrolidin-3-ol Chemical and Physical Properties
Names and Identifiers
-
- SCHEMBL12391782
- 4-(2,2-dimethylpropyl)pyrrolidin-3-ol
- EN300-1637697
- 1501385-48-3
- 3-Pyrrolidinol, 4-(2,2-dimethylpropyl)-
- 4-(2,2-Dimethylpropyl)pyrrolidin-3-ol
-
- Inchi： 1S/C9H19NO/c1-9(2,3)4-7-5-10-6-8(7)11/h7-8,10-11H,4-6H2,1-3H3
- InChI Key： GEZVLEMLPIYOND-UHFFFAOYSA-N
- SMILES： OC1CNCC1CC(C)(C)C
Computed Properties
- Exact Mass: 157.146664230g/mol
- Monoisotopic Mass: 157.146664230g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 128
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 32.3Ų
Experimental Properties
- Density: 0.931±0.06 g/cm3(Predicted)
- Boiling Point: 239.9±15.0 °C(Predicted)
- pka: 14.91±0.40(Predicted)
4-(2,2-Dimethylpropyl)pyrrolidin-3-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1637697-0.05g |
4-(2,2-dimethylpropyl)pyrrolidin-3-ol |
1501385-48-3 | 0.05g |
$1104.0 | 2023-06-04 | ||
| Enamine | EN300-1637697-0.1g |
4-(2,2-dimethylpropyl)pyrrolidin-3-ol |
1501385-48-3 | 0.1g |
$1157.0 | 2023-06-04 | ||
| Enamine | EN300-1637697-0.25g |
4-(2,2-dimethylpropyl)pyrrolidin-3-ol |
1501385-48-3 | 0.25g |
$1209.0 | 2023-06-04 | ||
| Enamine | EN300-1637697-0.5g |
4-(2,2-dimethylpropyl)pyrrolidin-3-ol |
1501385-48-3 | 0.5g |
$1262.0 | 2023-06-04 | ||
| Enamine | EN300-1637697-1.0g |
4-(2,2-dimethylpropyl)pyrrolidin-3-ol |
1501385-48-3 | 1g |
$1315.0 | 2023-06-04 | ||
| Enamine | EN300-1637697-2.5g |
4-(2,2-dimethylpropyl)pyrrolidin-3-ol |
1501385-48-3 | 2.5g |
$2576.0 | 2023-06-04 | ||
| Enamine | EN300-1637697-5.0g |
4-(2,2-dimethylpropyl)pyrrolidin-3-ol |
1501385-48-3 | 5g |
$3812.0 | 2023-06-04 | ||
| Enamine | EN300-1637697-10.0g |
4-(2,2-dimethylpropyl)pyrrolidin-3-ol |
1501385-48-3 | 10g |
$5652.0 | 2023-06-04 | ||
| Enamine | EN300-1637697-50mg |
4-(2,2-dimethylpropyl)pyrrolidin-3-ol |
1501385-48-3 | 50mg |
$707.0 | 2023-09-22 | ||
| Enamine | EN300-1637697-100mg |
4-(2,2-dimethylpropyl)pyrrolidin-3-ol |
1501385-48-3 | 100mg |
$741.0 | 2023-09-22 |
4-(2,2-Dimethylpropyl)pyrrolidin-3-ol Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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